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Compound of Interest

Compound Name: 3-lodo-5-methylpyridin-2-amine

Cat. No.: B1286429

Technical Guide: 3-lodo-5-methylpyridin-2-amine
Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-lodo-5-methylpyridin-2-amine (CAS No: 211308-79-1). It includes a detailed
summary of its molecular structure, weight, and other key physicochemical data. This
document also outlines a probable synthetic protocol derived from analogous chemical
reactions and suggests analytical methodologies for characterization. A visual representation of
the proposed synthesis workflow is provided to facilitate laboratory application. This guide is
intended to serve as a foundational resource for professionals engaged in pharmaceutical
research, medicinal chemistry, and agrochemical development, where this compound is a
valuable intermediate.

Molecular Structure and Properties

3-lodo-5-methylpyridin-2-amine is a substituted pyridine derivative. The presence of an
amino group, an iodine atom, and a methyl group on the pyridine ring makes it a versatile
building block in organic synthesis. These functional groups offer multiple reaction sites for
constructing more complex molecules, particularly in the development of novel therapeutic
agents and agrochemicals.[1]

Molecular Structure:
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Physicochemical and Spectroscopic Data

The quantitative properties of 3-lodo-5-methylpyridin-2-amine are summarized in the table

below. Data has been compiled from various chemical suppliers and databases. It should be

noted that some discrepancies exist in reported values, such as melting point, which may be

attributable to differences in purity or measurement conditions.

Property Value Reference(s)
3-lodo-5-methylpyridin-2-
IUPAC Name ] [2][3]
amine
2-Amino-3-iodo-5-
Synonyms methylpyridine, 6-Amino-5- [1][2]13]
iodo-3-picoline
CAS Number 211308-79-1 [112][3114]
Molecular Formula CeH7IN2 [1]12]
Molecular Weight 234.04 g/mol [1112][3]
Appearance White to light yellow powder [1]
Melting Point 86-89 °C or 40-44 °C [3][5]
Boiling Point 208-209 °C [5]
Density 1.9+0.1 g/cm3 [3]
Purity (Typical) > 98% (HPLC) [1]

Storage Conditions

Store sealed in a dry, cool,
well-ventilated place.
Recommended at Room

Temperature or 0-8 °C.

[1](2]

Experimental Protocols

While specific experimental literature for 3-lodo-5-methylpyridin-2-amine is not widely

published, protocols can be inferred from established methods for similar compounds.
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Proposed Synthesis Protocol: lodination of 5-
methylpyridin-2-amine
This protocol is based on the direct iodination of aminopyridine derivatives, a common method

for synthesizing iodo-substituted pyridines.[1][6] The starting material is 5-methylpyridin-2-
amine (also known as 2-amino-5-picoline).

Materials:

5-methylpyridin-2-amine

e Sulfuric Acid (2 M)

o Potassium lodate (KIO3)

» Potassium lodide (KI)

e Ammonia solution

o Ethanol (90%)

e Deionized Water

o Standard laboratory glassware and magnetic stirrer
Procedure:

» Dissolution: In a round-bottom flask, dissolve 5-methylpyridin-2-amine in 2 M sulfuric acid
with stirring until a clear solution is obtained.

o Addition of lodinating Agent: To the stirred solution, add potassium iodate portionwise. Heat
the mixture to 100 °C.

 lodide Addition: Prepare a solution of potassium iodide in water. Add this solution dropwise to
the reaction mixture over a period of 30 minutes.

¢ Reaction: Allow the mixture to stir at 100 °C for an additional 1.5 hours.
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o Work-up: Cool the reaction to room temperature. Carefully adjust the pH to 8 using an
ammonia solution to precipitate the crude product.

« |solation: Cool the mixture to 10 °C for 1 hour to ensure complete precipitation, then collect
the solid by vacuum filtration.

 Purification: Wash the filter cake with cold water. Recrystallize the crude product from 90%
ethanol to yield pure 3-lodo-5-methylpyridin-2-amine.

Proposed Analytical Protocol: HPLC Analysis

This method is adapted from standard procedures for analyzing related aminopyridine
compounds.[3][7]

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a UV detector.
e C18 reverse-phase column (e.g., Shim-pack Scepter C18).

Conditions:

» Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). For
improved peak shape, a buffer such as phosphoric acid or formic acid (for MS compatibility)
can be added.

e Flow Rate: 1.0 mL/min.

e Column Temperature: 35 °C.

» Detection Wavelength: 280 nm.
e Injection Volume: 5-10 pL.

o Sample Preparation: Dissolve a precisely weighed sample in the mobile phase to a known
concentration (e.g., 1 mg/mL).

Visualization of Synthesis Workflow
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The following diagram illustrates the logical steps for the proposed synthesis of 3-lodo-5-
methylpyridin-2-amine, from starting materials to the final purified product.
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Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 3-lodo-5-methylpyridin-2-amine.

Safety and Handling

3-lodo-5-methylpyridin-2-amine is classified as a hazardous substance. Users should consult
the full Safety Data Sheet (SDS) before handling.

o Hazards: Toxic if swallowed and may be fatal in contact with skin.[5] Causes skin and serious
eye irritation.[5] May also cause respiratory irritation.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[4] Use in a well-ventilated area or with respiratory protection.

e Handling: Avoid breathing dust. Do not get in eyes, on skin, or on clothing. Wash skin
thoroughly after handling.[5]

o First Aid:

o

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

o

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

[¢]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

[¢]

If Inhaled: Move person into fresh air and keep comfortable for breathing.

This technical guide provides a summary of available information and proposed experimental
methods. All laboratory work should be conducted by trained professionals in accordance with
established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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